Cas no 88753-54-2 (Pyridine,3-nitro-2-(propylthio)-)

• Product Name: Pyridine,3-nitro-2-(propylthio)-
• CAS No: 88753-54-2
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 710076
• Update Time: 2024-01-31

Pyridine,3-nitro-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-nitro-2-(propylthio)-
• Pyridine, 3-nitro-2-(propylthio)- (9CI)

• Inchi： 1S/C8H10N2O2S/c1-2-6-13-8-7(10(11)12)4-3-5-9-8/h3-5H,2,6H2,1H3
• InChI Key： OAAOOPZXLGUNFW-UHFFFAOYSA-N
• SMILES： C1(SCCC)=NC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 198.046
• Monoisotopic Mass: 198.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2